N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine

• IUPAC Name: N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine
• InChI: InChI=1S/C9H12FN3/c1-2-6-3-7(6)13-9-4-8(10)11-5-12-9/h4-7H,2-3H2,1H3,(H,11,12,13)/t6-,7-/m1/s1
• InChI Key: OLTMXXYCBPNAKA-RNFRBKRXSA-N
• Canonical SMILES: CCC1CC1NC2=CC(=NC=N2)F
• Isomeric SMILES: CC[C@@H]1C[C@H]1NC2=CC(=NC=N2)F
• Molecular Formula: C9H12FN3
• Molecular Weight: 181.21 g/mol

Description

N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as ETC-1922159 and is a small molecule inhibitor of the protein kinase B (PKB) enzyme. PKB plays a crucial role in the regulation of various cellular processes, including cell growth, survival, and metabolism. In

Mechanism of Action

N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine inhibits PKB by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream targets of PKB, leading to the inhibition of various cellular processes regulated by PKB.
Biochemical and Physiological Effects
Inhibition of PKB by N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine has been shown to induce apoptosis in cancer cells and reduce tumor growth in preclinical studies. This compound has also been shown to improve insulin sensitivity and glucose metabolism in animal models.

Advantages and Limitations for Lab Experiments

N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also shown promising results in various scientific research applications. However, there are also limitations to its use in lab experiments. Its efficacy and toxicity need to be further studied in vivo, and its potential side effects need to be thoroughly evaluated.

Future Directions

There are several future directions for the research and development of N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine. One direction is to further study its potential use in cancer treatment and to evaluate its efficacy and toxicity in vivo. Another direction is to explore its potential use in the treatment of metabolic disorders and to investigate its mechanism of action in insulin signaling. Additionally, the development of more potent and selective PKB inhibitors based on the structure of N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine could lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine involves a series of chemical reactions. The starting material for the synthesis is 2-ethylcyclopropanecarboxylic acid, which is converted into 2-ethylcyclopropanecarbonyl chloride. This intermediate is then reacted with 4-amino-6-fluoropyrimidine to obtain N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine. The final product is obtained through purification and isolation processes.

Scientific Research Applications

N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine has shown promising results in various scientific research applications. It has been studied for its potential use in cancer treatment, as PKB is overexpressed in many types of cancer. Inhibition of PKB by N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine has been shown to induce apoptosis and reduce tumor growth in preclinical studies.
This compound has also been studied for its potential use in the treatment of diabetes and metabolic disorders. PKB plays a crucial role in insulin signaling, and inhibition of PKB by N-[(1R,2R)-2-ethylcyclopropyl]-6-fluoropyrimidin-4-amine has been shown to improve insulin sensitivity and glucose metabolism in animal models.